Cas no 2138308-02-6 (1-Azaspiro[4.5]decan-2-one, 4-methyl-4-(2-methylcyclopropyl)-)

• Product Name: 1-Azaspiro[4.5]decan-2-one, 4-methyl-4-(2-methylcyclopropyl)-
• CAS No: 2138308-02-6
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 5294297
• Update Time: 2025-10-31

1-Azaspiro[4.5]decan-2-one, 4-methyl-4-(2-methylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.5]decan-2-one, 4-methyl-4-(2-methylcyclopropyl)-

• Inchi： 1S/C14H23NO/c1-10-8-11(10)13(2)9-12(16)15-14(13)6-4-3-5-7-14/h10-11H,3-9H2,1-2H3,(H,15,16)
• InChI Key： MSYALMIMKWBUFM-UHFFFAOYSA-N
• SMILES： N1C2(CCCCC2)C(C)(C2CC2C)CC1=O

Additional information on 1-Azaspiro[4.5]decan-2-one, 4-methyl-4-(2-methylcyclopropyl)-

Exploring the Unique Properties and Applications of 1-Azaspiro[4.5]decan-2-one, 4-methyl-4-(2-methylcyclopropyl)- (CAS No. 2138308-02-6)

The compound 1-Azaspiro[4.5]decan-2-one, 4-methyl-4-(2-methylcyclopropyl)- (CAS No. 2138308-02-6) is a fascinating spirocyclic structure that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its unique spirocyclic framework and cyclopropyl substituent make it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential to modulate biological targets, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most intriguing aspects of 1-Azaspiro[4.5]decan-2-one, 4-methyl-4-(2-methylcyclopropyl)- is its structural complexity, which combines a spiro[4.5]decane core with a methylcyclopropyl group. This combination enhances its stereochemical diversity, making it a promising candidate for asymmetric synthesis and chiral drug development. The presence of the azaspiro moiety also contributes to its metabolic stability, a critical factor in pharmacokinetics. Recent studies have explored its role in neuroprotective agents and G-protein-coupled receptor (GPCR) modulators, aligning with the growing demand for novel CNS therapeutics.

In the context of green chemistry and sustainable synthesis, 1-Azaspiro[4.5]decan-2-one, 4-methyl-4-(2-methylcyclopropyl)- has been investigated for its compatibility with catalytic methods and atom-economical reactions. The compound's rigid structure poses synthetic challenges, but advances in transition-metal catalysis and photocatalysis have opened new pathways for its efficient production. This aligns with the broader trend of minimizing waste and reducing reliance on hazardous reagents in pharmaceutical manufacturing.

The versatility of 1-Azaspiro[4.5]decan-2-one, 4-methyl-4-(2-methylcyclopropyl)- extends beyond medicinal chemistry. Its spirocyclic architecture has inspired applications in material science, particularly in the design of high-performance polymers and liquid crystals. The compound's ability to impart rigidity and thermal stability makes it a candidate for advanced materials used in electronics and coatings. Researchers are also exploring its potential in supramolecular chemistry, where its shape-persistent properties could enable the construction of functional nanostructures.

From a drug discovery perspective, the 4-methyl-4-(2-methylcyclopropyl) substitution pattern in 1-Azaspiro[4.5]decan-2-one is particularly noteworthy. This moiety is known to influence lipophilicity and membrane permeability, two key parameters in optimizing drug-like properties. Computational studies have highlighted its potential to interact with hydrophobic pockets in protein targets, making it a valuable fragment in fragment-based drug design (FBDD). The compound's relevance to kinase inhibitors and epigenetic modifiers further underscores its broad applicability.

As the pharmaceutical industry shifts toward precision medicine and personalized therapies, compounds like 1-Azaspiro[4.5]decan-2-one, 4-methyl-4-(2-methylcyclopropyl)- are gaining traction. Its modular structure allows for facile derivatization, enabling the rapid exploration of structure-activity relationships (SAR). This is particularly relevant in the context of orphan diseases and rare genetic disorders, where tailored small-molecule therapies are urgently needed. The compound's compatibility with high-throughput screening (HTS) platforms further enhances its utility in modern drug discovery pipelines.

In summary, 1-Azaspiro[4.5]decan-2-one, 4-methyl-4-(2-methylcyclopropyl)- (CAS No. 2138308-02-6) represents a compelling case study in the intersection of structural complexity, synthetic innovation, and therapeutic potential. Its applications span multiple disciplines, from medicinal chemistry to advanced materials, reflecting the evolving priorities of modern research. As scientists continue to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.